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Compound of Interest

Compound Name: 2-Acetyldibenzofuran

Cat. No.: B1296064

Disclaimer: Initial searches for "2-Acetyldibenzofuran” did not yield sufficient data for a
comprehensive technical guide. Due to the limited availability of information on this specific
compound, this guide focuses on the closely related and more thoroughly studied molecule, 2-
Acetylbenzofuran. This document is intended for researchers, scientists, and drug development
professionals, providing a detailed overview of its physicochemical properties, experimental
protocols, and relevant workflows.

Core Physicochemical Properties

2-Acetylbenzofuran is a solid, colorless to light yellow compound with a sweet, floral, and
honey-like odor. It serves as a valuable intermediate in the synthesis of various fine chemicals
and pharmaceutical compounds, including benzofuran derivatives and fluorinated chalcones.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 2-Acetylbenzofuran.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1296064?utm_src=pdf-interest
https://www.benchchem.com/product/b1296064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Units Source(s)
Molecular Formula C10Hs0O2 --INVALID-LINK--

Molecular Weight 160.17 g/mol --INVALID-LINK--
Melting Point 70-72 °C --INVALID-LINK--
Boiling Point 110-113 (at 3 mmHg) °C --INVALID-LINK--
Density 1.07 g/mL (at 25 °C) --INVALID-LINK--
Water Solubility Insoluble --INVALID-LINK--

LogP (Octanol-Water

Partition Coefficient) 1.94 (at 20°C) --INVALID-LINK--

Vapor Pressure 0.26 Pa (at 25°C) --INVALID-LINK--
Flash Point >110 °C --INVALID-LINK--
Refractive Index 1.5300 (estimate) --INVALID-LINK--

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 2-Acetylbenzofuran.

Synthesis of 2-Acetylbenzofuran

A common and effective method for the synthesis of 2-Acetylbenzofuran involves the reaction

of salicylaldehyde with chloroacetone in the presence of a base.[1][2][3]

Materials:

Salicylaldehyde (0.1 mole)

Chloroacetone (0.1 mole)

Anhydrous potassium carbonate (30 Q)

Dry acetone (150 mL)
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e Petroleum ether (for recrystallization)
Procedure:

o A mixture of salicylaldehyde (0.1 mole), chloroacetone (0.1 mole), and anhydrous potassium
carbonate (30 g) is placed in a round-bottom flask containing 150 mL of dry acetone.[1][3]

e The mixture is gently refluxed for 13 hours.

 After cooling to room temperature, the reaction mixture is filtered to remove the inorganic
salts.

o The filtrate is subjected to reduced pressure to remove the solvent, yielding the crude 2-
Acetylbenzofuran as a dark yellow solid.

e The crude product is then recrystallized from petroleum ether to afford the purified 2-
Acetylbenzofuran.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a suitable technique for the analysis of 2-Acetylbenzofuran, particularly for its
identification and quantification in complex mixtures. A typical protocol would involve:

e Column: A nonpolar or medium-polarity capillary column, such as a DB-5MS.
o Carrier Gas: Helium at a constant flow rate.
 Injector: Splitless injection at an elevated temperature (e.g., 250 °C).

o Oven Program: A temperature gradient starting from a lower temperature (e.g., 50 °C) and
ramping up to a higher temperature (e.g., 250 °C) to ensure good separation.

o MS Detector: Electron ionization (El) at 70 eV, with a scan range appropriate for the
molecular weight of the compound (e.g., m/z 40-350).

High-Performance Liquid Chromatography (HPLC):
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HPLC can also be employed for the analysis of 2-Acetylbenzofuran, especially for purity
assessment and quantification. A reverse-phase method would be appropriate:

e Column: A C18 reverse-phase column.

» Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile) and
water, often with a small amount of acid (e.g., formic acid) to improve peak shape.

o Detector: A UV detector set at a wavelength where 2-Acetylbenzofuran exhibits strong
absorbance.

o Sample Preparation: The sample should be dissolved in a suitable solvent, such as the
mobile phase, and filtered through a 0.45 pum filter before injection.

Mandatory Visualizations

The following diagrams illustrate the synthesis workflow of 2-Acetylbenzofuran.
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Synthesis Workflow of 2-Acetylbenzofuran
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Caption: Synthesis Workflow of 2-Acetylbenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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